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CAS No.: 1189440-79-6
Cat. No.: B563627
Get Quote
. J

This guide provides comprehensive, step-by-step procedures for the safe and compliant
disposal of Chlorothiazide-13C,1°Nz, a stable isotope-labeled compound. As researchers and
drug development professionals, ensuring the integrity of our work extends to the responsible
management of chemical waste. This document is designed to be your preferred resource for
laboratory safety and chemical handling, offering clarity and actionable intelligence to protect
both personnel and the environment.

The disposal of any chemical, including isotopically labeled ones, is governed by a hierarchy of
regulations and scientific principles. The stable isotopes in Chlorothiazide-13C,1>N>—Carbon-13
and Nitrogen-15—are not radioactive. Therefore, their disposal protocol is dictated by the
chemical properties of the parent compound, Chlorothiazide, and applicable federal and local
regulations for chemical waste.[1][2]

Immediate Safety Profile: Chlorothiazide

Before handling, it is crucial to be aware of the primary hazards associated with Chlorothiazide.
While one Safety Data Sheet (SDS) for a related compound suggests it is not classified as a
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hazardous chemical under the OSHA Hazard Communication Standard, it is prudent to handle
it with care, as with all laboratory chemicals.[3]

Hazard Category Description Recommendations

May cause skin and eye

irritation.[4][5] Ingestion of Wear appropriate Personal

large amounts may lead to Protective Equipment (PPE),

symptoms such as nausea, including safety goggles,
Health Hazards dizziness, and electrolyte gloves, and a lab coat.[8]

imbalance.[6][7] May cause an  Handle in a well-ventilated
allergic skin reaction or allergy ~ area or a chemical fume hood.
and asthma-like symptoms if [9]

inhaled.[5]

Appears as a white crystalline Store in a cool, dry, and dark
] powder.[6][9] Probably place away from incompatible
Physical Hazards ) ) ) o
combustible, though flash point  materials and ignition sources.

data is not readily available.[6] [9]

Not expected to be persistent
in the aquatic environment or
to bioaccumulate.[10] ) )
) o ] Dispose of as chemical waste;
Environmental Hazards However, it is not readily
biodegradable.[10][11] Avoid

discharge into drains or water

do not pour down the drain.[4]

courses.[3]

Disposal Decision Workflow

The following workflow provides a logical pathway for the proper disposal of Chlorothiazide-
13C,15N2 waste, from generation to final disposition.
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Caption: Disposal Decision Workflow for Chlorothiazide-13C,*>Nz2.
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Step-by-Step Disposal Protocol

Adherence to a systematic disposal protocol is essential for safety and regulatory compliance.
The following steps are based on guidelines from the Environmental Protection Agency (EPA)
and the Occupational Safety and Health Administration (OSHA).[12][13][14]

Waste Segregation at the Point of Generation

Proper segregation is the foundation of safe chemical waste management.[13]
e Solid Waste:

o Unused or Expired Compound: Collect the pure, solid Chlorothiazide-*3C,*>Nz in a
dedicated, clearly labeled waste container.

o Contaminated Lab Consumables: Items such as weighing paper, gloves, and disposable
spatulas that are contaminated with the compound should be placed in a separate, sealed
plastic bag or a designated container for solid chemical waste.

e Liquid Waste:

o Solutions: If the compound is dissolved in a solvent, the entire solution must be treated as
waste. The hazards of the solvent must also be considered. Do not mix different solvent
waste streams unless they are compatible.

o Rinsate: Rinsate from cleaning contaminated glassware should be collected as hazardous
waste if the solvent used for rinsing is hazardous.

e Sharps Waste:

o Needles, syringes, and broken glassware contaminated with Chlorothiazide-13C,2>N2 must
be placed in a designated, puncture-resistant sharps container.[15]

Container Selection and Labeling

The integrity of your waste containment is critical.
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» Container Choice: Use containers that are chemically compatible with Chlorothiazide and
any solvents. They must be in good condition with secure, leak-proof lids.[13][16]

» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("Chlorothiazide-13C,*>N2"), and any applicable hazard warnings (e.g.,
“Irritant™).[17]

Storage in a Satellite Accumulation Area (SAA)

Laboratories must designate a specific location for the accumulation of hazardous waste.[16]
[18]

o The SAA should be at or near the point of waste generation and under the control of
laboratory personnel.

o Waste containers must be kept closed except when adding waste.

e Do not accumulate more than 55 gallons of hazardous waste in an SAA.[18]

Final Disposal

» Licensed Disposal Vendor: The ultimate disposal of Chlorothiazide-*3C,*>N2 waste must be
handled by a licensed professional waste disposal company.[3][11] This ensures the waste is
managed and disposed of in accordance with all federal and local regulations.

o Documentation: Maintain a record of all hazardous waste generated and disposed of. This
"cradle-to-grave" tracking is a key component of regulatory compliance.[17]

Scientific Rationale and Environmental
Considerations

The procedures outlined above are grounded in the chemical and toxicological profile of
Chlorothiazide and established principles of laboratory safety.

o Chemical Stability: Chlorothiazide is a stable compound under normal laboratory conditions.
The stable isotopic labels (:3C and 1>N) do not confer any additional chemical reactivity or
hazard.[19]
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 Toxicity: While not classified as acutely toxic, Chlorothiazide is a pharmacologically active

substance.[7][11] Improper disposal could lead to unintended environmental exposure.

e Environmental Fate: Although studies suggest Chlorothiazide is not persistent in the

environment, its introduction into aquatic systems should be avoided.[10] Pharmaceuticals in

waterways can have unintended effects on wildlife. The compound is also known to undergo

photolytic decomposition in water, forming other products.[20]

Waste Classification and Segregation Summary

Waste Stream

Description

Recommended
Container

Disposal Route

Unused compound,

Labeled, sealed

Licensed Hazardous

Solid Waste contaminated gloves, plastic bag or solid
o ) Waste Vendor
weighing paper, etc. waste container.
Solutions containing Labeled, leak-proof, )
o o ) ] Licensed Hazardous
Liquid Waste Chlorothiazide- chemically compatible
) ) Waste Vendor
13C,1Nz2, and rinsate. container.
Contaminated ] )
Puncture-resistant Licensed Hazardous
Sharps Waste needles, broken glass,

etc.

sharps container.

Waste Vendor

Empty Containers

The original product

container.

Deface the label and
dispose of in regular
trash or recycle,
unless it is
contaminated with

significant residue.[21]

General

Waste/Recycling

Verification and Compliance Checklist

To ensure adherence to these protocols, laboratory managers and researchers should

periodically use the following checklist:

Is all Chlorothiazide-13C,1>N2 waste properly segregated at the point of generation?
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Are all waste containers compatible with the waste, in good condition, and securely closed?
Is every waste container accurately and fully labeled?

Is the Satellite Accumulation Area clearly designated and uncluttered?

Are waste disposal records up-to-date?

Has all personnel handling this compound received appropriate safety training?[22][23]

By implementing these procedures, you contribute to a culture of safety and environmental
responsibility, ensuring that the valuable research conducted in your laboratory does not come
at the cost of personal or ecological well-being.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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